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Compound of Interest

Compound Name: Capillin

Cat. No.: B1212586 Get Quote

Capillin, a naturally occurring polyyne with the chemical formula C₁₂H₈O, requires careful

handling and disposal due to its chemical structure and potential reactivity. This guide provides

essential safety and logistical information for researchers, scientists, and drug development

professionals to manage Capillin waste responsibly, ensuring laboratory safety and

environmental compliance.

Immediate Safety and Handling Precautions
Before handling Capillin, it is crucial to consult the Safety Data Sheet (SDS). While specific

data on the hazardous decomposition products of Capillin is limited, the general class of

polyynes, to which Capillin belongs, is known for its potential instability. Long polyyne chains

can be susceptible to exothermic cross-linking, posing a potential explosion hazard. Therefore,

treating Capillin as a potentially hazardous substance is a critical safety measure.

Personal Protective Equipment (PPE) is mandatory when handling Capillin waste. This

includes, but is not limited to:

Chemical-resistant gloves

Safety goggles

A lab coat
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Work should be conducted in a well-ventilated area, such as a fume hood, to avoid inhalation of

any potential dust or vapors.

Quantitative Data for Capillin
The following table summarizes key quantitative data for Capillin, relevant to its safe handling

and storage.

Property Value Citation

Molecular Formula C₁₂H₈O

Molecular Weight 168.19 g/mol

Appearance Solid

Melting Point 82-83 °C

Incompatible Materials Strong oxidizing agents

Storage Conditions

Cool, dry, well-ventilated area,

away from light and ignition

sources

Step-by-Step Disposal Procedures
Given the potential hazards associated with polyynes, the recommended procedure for

Capillin disposal is to engage a licensed hazardous waste disposal company. Under no

circumstances should Capillin waste be disposed of down the drain or in regular trash.

Attempting to neutralize or degrade Capillin in the laboratory without validated and safe

protocols is strongly discouraged due to the risk of uncontrolled reactions.

1. Waste Segregation and Collection:

All solid Capillin waste, including contaminated consumables (e.g., weighing paper, pipette

tips, gloves), should be collected in a dedicated, clearly labeled hazardous waste container.

Solutions containing Capillin should be collected in a separate, leak-proof, and chemically

compatible hazardous waste container. Do not mix Capillin waste with other chemical waste
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streams unless compatibility has been confirmed.

2. Labeling:

The hazardous waste container must be clearly and accurately labeled with the words

"Hazardous Waste" and the full chemical name, "Capillin."

Include the concentration of Capillin and any other solvents or chemicals present in the

waste mixture.

Indicate the date when the waste was first added to the container.

3. Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

satellite accumulation area within the laboratory.

Ensure the storage area is away from heat, sparks, open flames, and direct sunlight.

Secondary containment should be used to prevent spills.

4. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the Capillin
waste.

Provide the disposal company with a complete and accurate description of the waste,

including the SDS for Capillin if available.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Capillin waste.
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Capillin Disposal Workflow

Identify Capillin Waste
(Solid & Liquid)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Safety First

Improper Disposal
(Drain, Regular Trash)

AVOID

Segregate Waste into
Designated Containers

Label Container Clearly
'Hazardous Waste - Capillin'

Store in Secure Satellite
Accumulation Area

Contact EHS or Licensed
Waste Disposal Company

When Container is Full

Arrange for Waste Pickup
and Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Capillin waste.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of Capillin, minimizing risks to themselves and the environment, thereby fostering a

culture of safety and responsibility in the workplace.

To cite this document: BenchChem. [Proper Disposal of Capillin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212586#capillin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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